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Compound of Interest

Compound Name: Propylene glycol monooleate

Cat. No.: B072195

An In-depth Technical Guide to Propylene Glycol Monooleate: Structure and Synthesis

Introduction

Propylene glycol monooleate is an ester formed from the reaction of propylene glycol and
oleic acid.[1] It is a non-ionic emulsifier and surfactant widely utilized in the food,
pharmaceutical, and cosmetic industries.[2][3] This technical guide provides a detailed
overview of its chemical structure, synthesis methodologies, and key experimental protocols.

Chemical Structure

Propylene glycol monooleate consists of a propylene glycol molecule esterified with a single
molecule of oleic acid.[2] This structure imparts both hydrophilic (from the propylene glycol
hydroxyl group) and hydrophobic (from the long oleic acid hydrocarbon chain) properties,
making it an effective emulsifier.[1] The compound is a colorless to pale yellow, hygroscopic
liquid with a slightly oily texture.[1][3]

The IUPAC name for the most common isomer is (Z)-2-hydroxypropyl octadec-9-enoate. It is
also known by several synonyms, including 9-Octadecenoic acid (92)-, monoester with 1,2-
propanediol and Propylene glycol oleate.[3][4]
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Caption: Formation of Propylene Glycol Monooleate from Oleic Acid and Propylene Glycol.

Physicochemical Properties

The following table summarizes the key physicochemical properties of propylene glycol

monooleate.

Property Value Reference
CAS Number 1330-80-9 [2][4]
Molecular Formula C21H4003 [2][4]
Molecular Weight 340.54 g/mol [4115]
Appearance Colorless to pale yellow liquid [2][3]
Boiling Point 176-183 °C [1114]
Density 0.919 g/cm? [1114]

Acid Value 5.0 mgKOH/gm max [6]
Solubility Insoluble in water; soluble in 1]

organic solvents

Synthesis of Propylene Glycol Monooleate
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Propylene glycol monooleate can be synthesized through several methods, primarily direct
esterification, transesterification, reaction with propylene oxide, and enzymatic synthesis.[7]
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Caption: General workflow for the synthesis of propylene glycol monooleate.

Direct Esterification

Direct esterification involves the reaction of oleic acid with propylene glycol, typically in the
presence of an acidic or alkaline catalyst at elevated temperatures.[7] This method can
produce a mixture of monoesters and diesters.[7]
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Transesterification

Transesterification is a common industrial method where triglycerides (fats and oils) are
reacted with propylene glycol.[8][9] This process is often more economical due to the lower
cost of triglycerides compared to fatty acids.[8] The reaction products include a mixture of
propylene glycol monoesters and diesters, as well as mono- and diglycerides.[8][10]

Reaction with Propylene Oxide

Another synthesis route involves the addition of propylene oxide to oleic acid in the presence of
a catalyst, such as a strong alkali (e.g., potassium hydroxide) or a Lewis acid.[11][12]

Enzymatic Synthesis

Lipases can be used as catalysts for the esterification of oleic acid and propylene glycol.[7][13]
This method offers a "clean label" approach and can be performed under milder reaction
conditions.[7][13]

Quantitative Synthesis Data

The following table summarizes quantitative data from various synthesis methods.
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Experimental Protocols
Protocol for Direct Esterification

This protocol is based on the industrial production of propylene glycol monostearate, which can
be adapted for monooleate.[14]

o Preparation: Heat and filter 1,2-propanediol and oleic acid separately.

» Reaction Setup: Pump the filtered 1,2-propanediol into a reactor. Add a base catalyst and stir
for 25-35 minutes.

 Esterification: Pump the oleic acid into the reactor. Control the reaction temperature at 160-
180°C and maintain a vacuum of 0.06-0.08 MPa for 2-4 hours.
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o Neutralization: After the esterification is complete, discharge the crude product and add
phosphoric acid to neutralize the catalyst. Carry out the neutralization reaction at 140-150°C
for 0.5-1 hour.

 Purification: The resulting crude ester is then purified, typically by multi-stage distillation, to
obtain high-purity propylene glycol monooleate.[14]

Protocol for Transesterification

This protocol is adapted from the synthesis of soy oil glycol esters.[9]

Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, thermometer, and
condenser, combine soybean oil and propylene glycol in a 1:6 molar ratio.

o Catalyst Addition: Add lithium carbonate (0.5% by weight of the oil) as a catalyst.
e Reaction: Heat the mixture to 180-190°C for 10 hours with continuous stirring.

¢ Neutralization: After the reaction, cool the mixture and neutralize it with a 0.1 M acetic acid
solution.

Purification: Remove excess propylene glycol by extraction with distilled water.

Protocol for Lipase-Catalyzed Esterification

This protocol is based on the enzymatic synthesis of propylene glycol monooleate.[13]

o Reaction Mixture: In an Erlenmeyer flask, combine oleic acid (3.54 mmol), propylene glycol
(20.6 mmol), 5 ml of tertiary butyl alcohol, 100 mg of immobilized lipase, and 1 g of
molecular sieve 3A.

¢ Reaction: Shake the flask at 50°C for 6 hours.

e Analysis: The resulting product can be analyzed to determine the ester synthesis ratio and
the content of propylene glycol monooleate.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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